Cas no 15185-48-5 (Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolylidene)propenyl]-, iodide, (E,E)- (8CI))

• Product Name: Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolylidene)propenyl]-, iodide, (E,E)- (8CI)
• CAS No: 15185-48-5
• MF: C₂₅H₂₅IN₂
• MW: 480.383878469467
• CID: 219584
• PubChem ID: 5463350
• Update Time: 2025-04-19

Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolylidene)propenyl]-, iodide, (E,E)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolylidene)propenyl]-, iodide, (E,E)- (8CI)
• 1-Ethyl-2-[(1E,3Z)-3-(1-ethylquinolin-2(1H)-ylidene)prop-1-en-1-yl]quinolinium
• Quinolinium, 1-ethyl-2-[(1E,3Z)-3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-
• Quinolinium, 1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propenyl]-, iodide
• 1,1'-DIETHYL-2,2'-CARBOCYANINEIODIDE
• 1-ethyl-2-[3-(1-ethyl-1,2-dihydroquinolin-2-ylidene)prop-1-en-1-yl]quinolin-1-ium iodide
• CHEBI:52218
• Quinaldine Blue, Iodide
• (2Z)-1-ethyl-2-[(E)-3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;iodide
• 1-ethyl-2-[3-(1-ethylquinolin-2(1H)-ylidene)prop-1-en-1-yl]quinolinium iodide
• Pinacyanol iodide
• AKOS000805665
• NCGC00166247-01
• P0436
• 15185-48-5
• EN300-24494647
• CAS-605-91-4
• T72688
• QUINALDINE BLUE
• NSC-403532
• Tox21_112373
• Pinacyanol (iodide)
• 1-ethyl-2-((E)-3-((E)-1-ethylquinolin-2(1H)-ylidene)prop-1-en-1-yl)quinolin-1-ium iodide
• 1,1'-Diethyl-2,2'-carbocyanine iodide
• 605-91-4
• 1-ethyl-2-[(1E)-3-[(2E)-1-ethyl-1,2-dihydroquinolin-2-ylidene]prop-1-en-1-yl]quinolin-1-ium iodide
• DTXSID9046576
• NCGC00166247-02
• 1-ethyl-2-[3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;iodide
• EN300-240239
• Sensitol Red
• DTXCID7026576
• MFCD00011975
• (2E)-1-ethyl-2-[(E)-3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;iodide
• 1,1'-Diethyl-2,2'-carbocyanine iodide, 97%
• Pinacyanol
• Carbocyanine
• HY-W216621
• Tox21_112373_1
• CS-0279185
• 1,1-DIETHYL-2,2-CARBOCYANINE IODIDE
• NSC403532
• Pinacyanole

• Inchi： 1S/C25H25N2.HI/c1-3-26-22(18-16-20-10-5-7-14-24(20)26)12-9-13-23-19-17-21-11-6-8-15-25(21)27(23)4-2;/h5-19H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： QWYZFXLSWMXLDM-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(CC)C(/C=C/C=C2\C=CC3C=CC=CC=3N\2CC)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 353.20195
• Monoisotopic Mass: 480.10625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.1Ų

Experimental Properties

• PSA: 7.12